molecular formula C6H8N2O3 B076775 (2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one CAS No. 10528-54-8

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one

Cat. No. B076775
CAS RN: 10528-54-8
M. Wt: 156.14 g/mol
InChI Key: MLAWCOBYMMKWMA-IUNAMMOKSA-N
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Patent
US04275247

Procedure details

To cyclohexane-1,2,3-trione 1,3-dioxime (100 parts) were added glacial acetic acid (400 parts) and water (1600 parts) and the mixture refluxed for four hours at 100°-100.5° C. The pyrogallol was extracted and purified as follows. 47.3% NaOH solution (483 parts) was added to the cooled mixture, when the pH rose from 3.4 to 6.0. The mixture was filtered giving insolubles (60 parts), and the filtrate was continuously extracted with ether. The extract was dried over Na2SO4 and evaporated. The residue was triturated with water and the mixture filtered giving insolubles (8 parts) and a filtrate which was evaporated on a water bath to give a tar (8 parts). To this tar were added glacial acetic acid (42 parts) and acetic anhydride (70 parts) and a catalytic amount of pyridine. After standing at room temperature for five hours, the mixture was drowned out in water and the tar obtained recrystallised from methanol (8 parts) to give pyrogallol triacetate (1 part), melting point 161°-163° C., (0.5% yield).
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Identifiers

REACTION_CXSMILES
[C:1]1(=NO)[CH2:6][CH2:5][CH2:4][C:3](=NO)[C:2]1=[O:9].[C:12]([OH:15])(=[O:14])[CH3:13].[C:16]([O:19]C(=O)C)(=[O:18])[CH3:17].N1[CH:28]=[CH:27]C=CC=1.[OH2:29]>>[C:12]([O:15][C:1]1[CH:6]=[CH:5][CH:4]=[C:3]([O:19][C:16](=[O:18])[CH3:17])[C:2]=1[O:9][C:27](=[O:29])[CH3:28])(=[O:14])[CH3:13]

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Conditions

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See reaction.notes.procedure_details.

Workups

TEMPERATURE
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the mixture refluxed for four hours at 100°-100.5° C
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The pyrogallol was extracted
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purified
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47.3% NaOH solution (483 parts) was added to the cooled mixture, when the pH
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The mixture was filtered
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giving insolubles (60 parts)
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the filtrate was continuously extracted with ether
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The extract was dried over Na2SO4
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evaporated
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The residue was triturated with water
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the mixture filtered
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giving insolubles (8 parts)
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a filtrate which was evaporated on a water bath
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to give a tar (8 parts)
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the tar obtained
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recrystallised from methanol (8 parts)

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YIELD: PERCENTYIELD 0.5%

Source

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Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.